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molecular formula C6H8BrClN2 B1375364 (3-Bromopyridin-2-yl)methanamine hydrochloride CAS No. 1052271-58-5

(3-Bromopyridin-2-yl)methanamine hydrochloride

Cat. No. B1375364
CAS RN: 1052271-58-5
M. Wt: 223.5 g/mol
InChI Key: DFRWZRLWBUCBJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08378104B2

Procedure details

To a cooled (0° C.) solution of 3-bromo-2-cyanopyridine (975.0 mg, 5.328 mmol) in THF (30 mL) was added borane (1.0 M in THF, 27.0 mL, 27.0 mmol) slowly via addition funnel over the course of 15 min. The reaction was stirred at 0° C. for 45 min and then warmed to RT for 17 h. After cooling to 0° C., the reaction was quenched with methanol (35 mL) and concentrated. The residue was dissolved in dichloromethane (6 mL) and charged with hydrochloric acid (4.0 M in 1,4-dioxane, 5 mL, 20 mmol) and then concentrated to afford 1.574 g (>100%) of the title compound as a yellow solid. The crude material thus obtained was used without further purification. MS (ESI): 187.09, 189.12 [M+H]+; HPLC tR=0.67 & 0.97 min (ZQ3: polar—5 min).
Name
3-bromo-2-cyanopyridine
Quantity
975 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
30 mL
Type
solvent
Reaction Step One
Name
borane
Quantity
27 mL
Type
reactant
Reaction Step Two
Name
hydrochloric acid
Quantity
5 mL
Type
reactant
Reaction Step Three
Name
title compound
Yield
100%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[C:3]([C:8]#[N:9])=[N:4][CH:5]=[CH:6][CH:7]=1.B.[ClH:11]>C1COCC1>[ClH:11].[Br:1][C:2]1[C:3]([CH2:8][NH2:9])=[N:4][CH:5]=[CH:6][CH:7]=1 |f:4.5|

Inputs

Step One
Name
3-bromo-2-cyanopyridine
Quantity
975 mg
Type
reactant
Smiles
BrC=1C(=NC=CC1)C#N
Name
THF
Quantity
30 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
borane
Quantity
27 mL
Type
reactant
Smiles
B
Step Three
Name
hydrochloric acid
Quantity
5 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The reaction was stirred at 0° C. for 45 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
slowly via addition funnel over the course of 15 min
Duration
15 min
TEMPERATURE
Type
TEMPERATURE
Details
warmed to RT for 17 h
Duration
17 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling to 0° C.
CUSTOM
Type
CUSTOM
Details
the reaction was quenched with methanol (35 mL)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in dichloromethane (6 mL)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 45 min
Name
title compound
Type
product
Smiles
Cl.BrC=1C(=NC=CC1)CN
Measurements
Type Value Analysis
AMOUNT: MASS 1.574 g
YIELD: PERCENTYIELD 100%
YIELD: CALCULATEDPERCENTYIELD 132.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.